Cas no 25567-10-6 (Benzoic acid, methyl-)

• Product name: Benzoic acid, methyl-
• CAS No: 25567-10-6
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 284255
• PubChem ID: 8373

Benzoic acid, methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, methyl-
• toluic acid
• MFCD00002477
• J-003905
• o-Toluate
• Ortho methyl benzoic acid
• Orthotoluic acid
• ortho-toluic acid
• UNII-9NR3033Y0U
• Z104495626
• SMR001224517
• methylbenzoic acid
• CHEMBL114957
• NCGC00090891-01
• BRN 1072103
• 2-methyl-benzoate
• NCGC00257640-01
• 2-Benzoate
• o-Toluylic acid
• BENZOIC ACID,2-METHYL
• o-Toluic acid, puriss., >=99.5% (T)
• CHEBI:36632
• HMS3039K11
• HY-41494
• InChI=1/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10
• NSC-2193
• 2-Methylbenzoic acid
• DTXSID6026161
• 118-90-1
• EINECS 204-284-9
• I889W3548N
• AKOS000119477
• o-ToluicAcid-13C2
• FT-0649690
• D77873
• EINECS 247-107-0
• AS-10809
• Q3291707
• NSC2193
• AB-131/40195545
• bmse000557
• 9NR3033Y0U
• o-Methylbenzoate
• 2-Methyl benzoic acid
• orthotoluate
• O-TOLUIC ACID [MI]
• Tox21_200086
• NS00009693
• O-TOLUIC ACID
• o-Toluic acid, 99%
• F2191-0132
• EN300-21374
• SCHEMBL10444025
• o-Methylbenzoic acid
• O-Toluylate
• 2-methyl benzoate
• C07215
• 2-Benzoic acid
• 2-Methyl-Benzoic Acid
• Benzoic acid, 2-methyl-
• AI3-15625
• FT-0773535
• AC-5963
• CS-W020111
• CAS-118-90-1
• SY008811
• 2-Toluic acid
• 2-Methylbenzoicacid
• T0292
• s6217
• SCHEMBL4152
• NCGC00090891-02
• 3SK
• UNII-I889W3548N
• DTXCID006161
• 25567-10-6
• MLS002152917
• NSC 2193
• TOLUIC ACID, O-
• WLN: QVR B1

• Inchi： InChI=1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)
• InChI Key： ZWLPBLYKEWSWPD-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=1C(O)=O

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.46